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Compound of Interest

Compound Name: 13-Docosen-1-ol, (13Z)-

Cat. No.: B15156993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erucyl alcohol, systematically known as (Z)-docos-13-en-1-ol, is a long-chain,

monounsaturated fatty alcohol.[1] With its unique physicochemical properties, it serves as a

versatile molecule in various industrial and research applications, including roles as a

surfactant, lubricant, and a potential component in drug delivery systems. This guide provides

an in-depth overview of the chemical and physical properties, potential biological activities, and

experimental considerations for Erucyl alcohol, tailored for a scientific audience.

Physicochemical Properties
Erucyl alcohol is characterized as a white, soft, and nearly odorless solid at room temperature.

It is soluble in alcohol and the majority of organic solvents. The key quantitative properties of

Erucyl alcohol are summarized in the tables below.

Table 1: General and Physical Properties of Erucyl
Alcohol
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Property Value Source(s)

CAS Number 629-98-1

Molecular Formula C22H44O [1]

Molecular Weight 324.58 g/mol

Appearance White, soft solid

Melting Point 33-35 °C [2]

Boiling Point
225 °C at 5 mmHg; 420.37 °C

at 760 mmHg (estimated)
[2]

Density 0.847 g/cm³

Refractive Index 1.463

Flash Point 123.4 °C (254 °F) [2]

Solubility

Soluble in alcohol and most

organic solvents; 0.0002347

mg/L in water (estimated)

[2]

Table 2: Spectroscopic Data for Erucyl Alcohol
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Spectroscopic Technique Key Features Source(s)

¹H NMR

Data available on PubChem,

acquired on a BRUKER AC-

300 instrument. Protons

adjacent to the hydroxyl group

are expected in the 3.4-4.5

ppm region. The hydroxyl

proton itself typically appears

as a broad singlet, with its

position being variable.

[1][3]

IR Spectroscopy

A strong, broad O-H stretching

band is characteristic in the

3300-3400 cm⁻¹ region. A

strong C-O stretching band is

expected near 1000 cm⁻¹.

[1][3]

Synthesis and Analysis: Experimental Protocols
While specific, detailed protocols for Erucyl alcohol are not readily available in the public

domain, representative methodologies can be adapted from procedures for similar long-chain

fatty alcohols.

Representative Synthesis Protocol: Reduction of Erucic
Acid Ester
The synthesis of Erucyl alcohol can be achieved through the reduction of an erucic acid ester,

such as methyl erucate. This method is analogous to the synthesis of other fatty alcohols from

their corresponding fatty acid esters.

Methodology:

Reaction Setup: A three-necked round-bottom flask is equipped with a mechanical stirrer, a

reflux condenser, and a dropping funnel. The system is maintained under an inert

atmosphere (e.g., nitrogen or argon).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Erucyl-alcohol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://pubchem.ncbi.nlm.nih.gov/compound/Erucyl-alcohol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reducing Agent: A suspension of a suitable reducing agent, such as lithium aluminum

hydride (LiAlH₄), in an anhydrous ether (e.g., diethyl ether or tetrahydrofuran) is prepared in

the reaction flask and cooled in an ice bath.

Ester Addition: A solution of methyl erucate in the same anhydrous solvent is added

dropwise from the dropping funnel to the stirred suspension of the reducing agent at a rate

that maintains a gentle reflux.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at room

temperature or gently heated to ensure the reaction goes to completion.

Quenching: The reaction is carefully quenched by the slow, sequential addition of water,

followed by a sodium hydroxide solution, and then more water to precipitate the aluminum

salts.

Extraction and Purification: The organic layer is decanted or filtered. The aqueous layer is

extracted with additional ether. The combined organic extracts are washed with brine, dried

over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

The crude Erucyl alcohol is then purified by vacuum distillation or recrystallization.

Representative Analytical Protocol: GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for the identification

and quantification of fatty alcohols.

Methodology:

Sample Preparation and Derivatization:

For complex matrices, a saponification step using ethanolic KOH may be necessary to

liberate the free alcohol.

The alcohol is then extracted with a non-polar solvent like hexane or petroleum ether.

To improve volatility and chromatographic performance, the hydroxyl group is typically

derivatized. A common method is silylation, where the sample is treated with a reagent like
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N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as

trimethylchlorosilane (TMCS) and heated to form the trimethylsilyl (TMS) ether derivative.

GC-MS Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for lipid analysis (e.g., a

non-polar or medium-polarity column like a DB-5ms or HP-5ms).

Oven Temperature Program: A temperature gradient is used, for example, starting at a

lower temperature (e.g., 150 °C), holding for a few minutes, and then ramping up to a

higher temperature (e.g., 300 °C) to ensure elution of the high-boiling-point Erucyl alcohol

derivative.

Carrier Gas: Helium at a constant flow rate.

Injection: Splitless injection mode is typically used for trace analysis.

Mass Spectrometer: Operated in electron ionization (EI) mode. Data is acquired in full

scan mode to identify the compound based on its mass spectrum and in selected ion

monitoring (SIM) mode for quantification.

Biological Activity and Potential Applications in
Drug Development
Direct research on the specific biological activities and signaling pathways of Erucyl alcohol is

limited. However, insights can be drawn from studies on structurally related long-chain

monounsaturated fatty acids (LCMUFAs) and other fatty alcohols.

Potential Metabolic Pathway
Long-chain fatty alcohols can be metabolized in the body. Studies have shown that fatty

alcohols incorporated into lipid nanoparticles can be metabolized by alcohol dehydrogenase

(ADH) enzymes.[4][5] This suggests a plausible metabolic pathway for Erucyl alcohol, where it

is oxidized to its corresponding aldehyde, erucal, which can then be further oxidized to erucic

acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/6836222_The_Metabolism_of_Fatty_Alcohols_in_Lipid_Nanoparticles_by_Alcohol_Dehydrogenase
https://www.sigmaaldrich.com/BG/en/tech-docs/paper/239567
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Erucyl Alcohol Erucal
(Aldehyde)

 Alcohol
 Dehydrogenase Erucic Acid

 Aldehyde
 Dehydrogenase

Click to download full resolution via product page

Plausible metabolic pathway of Erucyl alcohol.

Potential Cardiovascular and Anti-Inflammatory Effects
Research on LCMUFAs, such as C20:1 and C22:1 fatty acids, has indicated beneficial

cardiovascular effects. These fatty acids have been shown to improve endothelial function,

reduce atherosclerotic lesions, and lower levels of inflammatory cytokines like IL-6 and TNF-α

in animal models.[6][7] One proposed mechanism for these effects is the upregulation of PPAR

(peroxisome proliferator-activated receptor) signaling pathways in the liver.[8] While these

studies focus on the carboxylic acid counterparts, it is plausible that Erucyl alcohol, through its

metabolism to erucic acid, could contribute to similar biological outcomes.
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Fatty Acids (e.g., Erucic Acid)
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Potential effects of LCMUFAs via PPAR signaling.

Application as a Skin Penetration Enhancer
Fatty alcohols are known to act as chemical penetration enhancers for transdermal drug

delivery.[9][10] They are thought to increase the permeability of the stratum corneum by
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disrupting its highly ordered lipid structure. Studies on saturated fatty alcohols have

demonstrated that their efficacy as penetration enhancers is dependent on their carbon chain

length.[9] Erucyl alcohol, with its long C22 chain, is a candidate for use in topical and

transdermal formulations to improve the delivery of active pharmaceutical ingredients.
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Workflow of Erucyl alcohol as a skin penetration enhancer.

Safety and Handling
While a specific, comprehensive toxicology report for Erucyl alcohol is not widely available,

general safety precautions for handling fatty alcohols should be observed. It is described as

combustible.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area and avoid

generating dust. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of in accordance with local, regional, and national regulations.

Conclusion
Erucyl alcohol is a long-chain fatty alcohol with well-defined physicochemical properties and

significant potential in various scientific and industrial fields. While direct research into its

biological activities is still emerging, its structural similarity to bioactive long-chain fatty acids

suggests promising avenues for investigation, particularly in the areas of cardiovascular health

and drug delivery. The representative experimental protocols provided in this guide offer a

foundation for researchers to work with this compound. As with any chemical, appropriate

safety and handling procedures must be followed. Further research is warranted to fully
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elucidate the metabolic pathways, biological signaling, and toxicological profile of Erucyl

alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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